1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)hydrazine
Overview
Description
1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)hydrazine is a chemical compound that has gained significant attention from the scientific community due to its distinct properties and potential applications in various fields of research and industry. It is available for purchase for pharmaceutical testing .
Synthesis Analysis
The synthesis of tetrahydro-4H-thiopyran-4-ones, a key component in the structure of 1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)hydrazine, has been studied over the last 7 years . The methods used for the synthesis include intramolecular Dieckmann condensation and addition of hydrogen sulfide and its derivatives to divinyl ketones .Scientific Research Applications
Anticonvulsant Activity
Compounds with the tetrahydro-2H-thiopyran moiety have been studied for their anticonvulsant properties. The incorporation of cyclopropyl and tetrahydro-2H-thiopyran fragments with hydrazinylthiazole has shown significant anticonvulsant activity in mouse models of seizures .
Antimicrobial Properties
Similar structures have demonstrated antimicrobial activity, particularly against clinical isolates of Candida spp. This suggests that “1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)hydrazine” could be explored for its potential use in treating fungal infections .
Synthesis of Sulfone Derivatives
The related compound tetrahydro-2H-thiopyran 1,1-dioxides has been synthesized through an annulation process involving rongalite as a tethered C-S synthon. This indicates that our compound of interest may be useful in the synthesis of novel sulfone derivatives .
Valence Isomerism Studies
The study of valence isomerism between 2H-pyrans and 1-oxatrienes involves compounds similar to “1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)hydrazine”. Research in this area could lead to a better understanding of the physicochemical factors affecting isomerism .
Construction of Heterocyclic Moieties
Compounds containing imidazole and thiazole rings have been synthesized for various therapeutic potentials. The structure of our compound suggests it could be used in constructing new heterocyclic moieties with potential pharmacological applications .
Psychomotor Seizure Model Studies
Some compounds with structural similarities have shown protection in the 6-Hz psychomotor seizure model, indicating that “1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)hydrazine” may be valuable in studying and treating psychomotor seizures .
Mechanism of Action
Target of Action
Thiophene-based analogs, which include compounds with a tetrahydro-2h-thiopyran-4-yl fragment, have been studied extensively for their biological activity . These compounds have shown a variety of biological effects, suggesting they interact with multiple targets.
Mode of Action
It’s known that thiophene-based analogs can interact with their targets in a variety of ways, leading to different biological effects . For instance, some compounds have shown significant anticonvulsant activity in mouse models of seizures .
Biochemical Pathways
Thiophene-based analogs have been found to impact a variety of pathways, leading to a range of biological effects .
Result of Action
Compounds with a similar tetrahydro-2h-thiopyran-4-yl fragment have shown significant antifungal, anticonvulsant, and anti-toxoplasma gondii activities . These effects suggest that the compound could have a broad range of potential therapeutic applications.
properties
IUPAC Name |
1-cyclopropyl-1-(thian-4-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2S/c9-10(7-1-2-7)8-3-5-11-6-4-8/h7-8H,1-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVFQKKZDGOQPEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(C2CCSCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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